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These application notes provide a detailed protocol for performing the pefloxacin disk diffusion

assay, a critical method for determining the susceptibility of bacterial isolates to the

fluoroquinolone antibiotic pefloxacin. This method is particularly significant as a surrogate

marker for detecting fluoroquinolone resistance in certain bacteria, such as Salmonella

species, where other fluoroquinolone disks may fail to identify low-level resistance.[1][2][3][4]

The following sections detail the experimental protocol, quality control parameters, and

interpretation of results based on established guidelines from the Clinical and Laboratory

Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing

(EUCAST).[1][2][5]

Experimental Protocol
The disk diffusion method, also known as the Kirby-Bauer test, is a standardized procedure for

in vitro susceptibility testing.[3][6] The protocol involves placing a paper disk impregnated with

a specific concentration of an antimicrobial agent onto an agar plate uniformly inoculated with

the test bacterium. The antimicrobial agent diffuses from the disk into the agar, creating a

concentration gradient. If the bacterium is susceptible to the agent, a zone of growth inhibition

will appear around the disk after incubation.
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Materials:

Pefloxacin antimicrobial susceptibility disks (5 µg)

Mueller-Hinton Agar (MHA) plates (agar depth of 4.0 ± 0.5 mm)[6][7]

Pure, overnight culture of the bacterial isolate to be tested

Sterile 0.85% saline or sterile broth

0.5 McFarland turbidity standard

Sterile cotton swabs

Incubator (35 ± 1°C)[1][5]

Calipers or a ruler for measuring zone diameters

Quality control (QC) strain: Escherichia coli ATCC 25922[1][3][8]

Procedure:

Inoculum Preparation:

Aseptically select 3-5 well-isolated colonies of the pure bacterial culture.

Suspend the colonies in sterile saline or broth.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This

corresponds to a bacterial concentration of approximately 1-2 x 10⁸ CFU/ml.[6]

Inoculation of MHA Plate:

Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the adjusted

suspension.

Rotate the swab against the side of the tube to remove excess fluid.
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Streak the entire surface of the MHA plate evenly in three directions to ensure confluent

growth.

Allow the plate to dry for 5-15 minutes with the lid slightly ajar.[6]

Application of Pefloxacin Disk:

Aseptically place a 5 µg pefloxacin disk onto the surface of the inoculated MHA plate

using sterile forceps or a disk dispenser.[9]

Gently press the disk to ensure complete contact with the agar surface.

If multiple disks are used on the same plate, ensure they are spaced far enough apart to

prevent overlapping of the inhibition zones (preferably with centers 30 mm apart).[6]

Incubation:

Invert the plates and incubate at 35 ± 1°C in ambient air for 16-20 hours.[1][6]

Measurement and Interpretation of Results:

After incubation, measure the diameter of the zone of inhibition in millimeters (mm) using

calipers or a ruler.

Interpret the results as "Susceptible," "Intermediate," or "Resistant" based on the zone

diameter interpretive criteria provided in the tables below.

Data Presentation
The following tables summarize the quantitative data for the pefloxacin disk diffusion assay,

including quality control ranges and interpretive breakpoints.

Table 1: Quality Control Ranges for Pefloxacin (5 µg) Disk
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Quality Control
Strain

CLSI Zone
Diameter Range
(mm)

EUCAST Zone
Diameter Range
(mm)

EUCAST Target
Zone Diameter
(mm)

Escherichia coli ATCC

25922
25-33 26-32 29

Data sourced from CLSI and EUCAST guidelines.[1][8][10]

Table 2: Interpretive Zone Diameter Breakpoints for Pefloxacin (5 µg)

Organism Interpretation
CLSI Zone
Diameter (mm)

EUCAST Zone
Diameter (mm)

Salmonella spp. Susceptible ≥24 ≥24

Resistant ≤23 <24

General (Tentative) Susceptible ≥19 Not specified

Intermediate 16-18 Not specified

Resistant ≤15 Not specified

Note: Pefloxacin is primarily recommended as a surrogate for detecting fluoroquinolone

resistance in Salmonella spp.[2][11][12] The general tentative breakpoints are from older

literature and may not be universally applied.[13][14][15] Always refer to the latest CLSI or

EUCAST guidelines for the most current interpretive criteria.
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Caption: Workflow of the Pefloxacin Disk Diffusion Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15561676#pefloxacin-disk-diffusion-
assay-protocol-for-antimicrobial-susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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